![molecular formula C12H15N5O3 B6443068 8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 2549051-56-9](/img/structure/B6443068.png)
8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-(4-Methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known as 8MPT, is a novel aromatic heterocyclic compound with potential applications in the field of medicinal chemistry. It is a derivative of the spirocyclic decane-2,4-dione scaffold, which has demonstrated potential as a therapeutic agent for a variety of diseases. 8MPT has been studied for its potential in the treatment of cancer, inflammation, cardiovascular diseases, and neurological disorders.
Scientific Research Applications
8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has been studied for its potential applications in medicinal chemistry. It has been investigated for its ability to inhibit the growth of cancer cells, reduce inflammation, and act as an antioxidant. It has also been studied for its potential to treat cardiovascular diseases, such as hypertension, and neurological disorders, such as Alzheimer’s disease. In addition, this compound has been investigated for its potential to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Mechanism of Action
Target of Action
The primary target of 8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is currently unknown. The compound is a key intermediate in the synthesis of spirotetramat , a second-generation insecticide developed by Bayer CropScience . Spirotetramat is known to be effective against a broad spectrum of pests .
Mode of Action
The exact mode of action of 8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4Spirotetramat, which this compound is a key intermediate in its synthesis, is known to have unique two-way internal absorption and transport properties . This allows spirotetramat to be transported to any part of the plant, effectively preventing egg hatching and larval development of pests on roots and leaves .
Pharmacokinetics
The pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME), are currently unknown. As a key intermediate in the synthesis of spirotetramat , it’s possible that some of its pharmacokinetic properties may be similar, but this would require further investigation.
Result of Action
The molecular and cellular effects of 8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4As an intermediate in the synthesis of spirotetramat , it’s possible that it may share some of spirotetramat’s effects, such as preventing egg hatching and larval development of pests .
Advantages and Limitations for Lab Experiments
8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has several advantages for use in laboratory experiments. It is a relatively stable compound with a low melting point and a low vapor pressure, which makes it easy to handle and store. In addition, this compound is relatively inexpensive and can be synthesized relatively quickly. However, this compound also has some limitations for use in laboratory experiments. For example, this compound is a relatively new compound, and its mechanism of action is still not fully understood. In addition, this compound has not yet been approved for use in humans, so it is not yet available for clinical trials.
Future Directions
8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has demonstrated potential as a therapeutic agent for a variety of diseases, and there are numerous potential future directions for its research and development. For example, further research could be conducted to better understand the mechanism of action of this compound and to identify potential drug targets. In addition, clinical trials could be conducted to evaluate the safety and efficacy of this compound in humans. Other potential future directions include the development of new synthesis methods and the exploration of new applications for this compound, such as its potential use in the treatment of neurological disorders.
Synthesis Methods
8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione can be synthesized through a two-step process. The first step involves the synthesis of 4-methoxy-2-methylpyrimidine (MMP) via the condensation reaction of 4-aminopyrimidine and 4-methoxybenzaldehyde. The second step involves the cyclization of MMP with 1,3,8-triazaspiro[4.5]decane-2,4-dione (TSPD) to form the desired this compound product. This reaction is catalyzed by a base, such as potassium carbonate or sodium hydroxide, and proceeds at room temperature.
properties
IUPAC Name |
8-(4-methoxypyrimidin-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O3/c1-20-8-2-5-13-10(14-8)17-6-3-12(4-7-17)9(18)15-11(19)16-12/h2,5H,3-4,6-7H2,1H3,(H2,15,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KICRZAKCLWMQIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC=C1)N2CCC3(CC2)C(=O)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.